methyl 2-(4-(N-cyclopropyl-N-methylsulfamoyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Overview
Description
The compound contains a thiophene ring, which is a five-membered ring with one sulfur atom . Thiophene derivatives are essential heterocyclic compounds with a variety of properties and applications . They are used in industrial chemistry and material science as corrosion inhibitors . They also play a vital role in the advancement of organic semiconductors .
Synthesis Analysis
Thiophene derivatives can be synthesized by various methods. The Gewald reaction, for example, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of thiophene derivatives is characterized by a five-membered ring containing one sulfur atom . The presence of the sulfur atom in the ring system imparts unique electronic properties to these compounds .Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions. For example, they can participate in condensation reactions such as the Gewald reaction .Scientific Research Applications
Synthesis and Characterization
- Studies detail the synthesis and characterization of various thiophene derivatives, highlighting methodologies that could be applicable to or provide context for the synthesis and analysis of methyl 2-(4-(N-cyclopropyl-N-methylsulfamoyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. For example, Dudová et al. (2002) describe the preparation of methyl-o-nitrophenylsulfides, a process involving nucleophilic substitution and catalysis, potentially relevant for synthesizing structurally similar compounds (Dudová, Částek, Macháček, & Šimůnek, 2002).
Applications in Material Science
- Thiophene derivatives find applications in material science, particularly in the development of conductive materials and electronic devices. Wang et al. (2017) explored cyclopentadithiophene-benzoic acid copolymers as conductive binders for silicon nanoparticles in lithium-ion battery anodes, indicating the potential of thiophene derivatives in enhancing energy storage technologies (Wang et al., 2017).
Biological Activity and Medicinal Chemistry
- The structural motifs related to thiophene and cyclopenta[b]thiophene have been investigated for their biological activities. For instance, Altundas et al. (2010) synthesized novel cycloalkylthiophene-Schiff bases and examined their antibacterial and antifungal properties, underscoring the potential pharmaceutical applications of compounds with similar structural features (Altundas, Sarı, Çolak, & Öğütcü, 2010).
Luminescence Sensing and Environmental Applications
- Thiophene-based metal-organic frameworks (MOFs) have been developed for environmental monitoring and remediation. Zhao et al. (2017) reported on thiophene-functionalized MOFs capable of sensing and removing environmental pollutants, highlighting the versatility of thiophene derivatives in addressing environmental challenges (Zhao et al., 2017).
Mechanism of Action
The mechanism of action of thiophene derivatives can vary depending on their specific structure and the biological system in which they are active. Some thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Future Directions
properties
IUPAC Name |
methyl 2-[[4-[cyclopropyl(methyl)sulfamoyl]benzoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O5S2/c1-22(13-8-9-13)29(25,26)14-10-6-12(7-11-14)18(23)21-19-17(20(24)27-2)15-4-3-5-16(15)28-19/h6-7,10-11,13H,3-5,8-9H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMHZLTLPJKWAMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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